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Compound of Interest

Compound Name: Antibacterial agent 187

Cat. No.: B12365231

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the origin, mechanism of action, and available data on
Antibacterial Agent 187.

Origin and Nature

Antibacterial Agent 187, also known as IKE7, is a synthetically derived compound.[1][2][3][4]
[5][6] It is not of natural origin and therefore does not have a natural source. The molecule is a
derivative containing imidazole and triazolacridone structural components.[1][2][3][4][5][6][7][8]
[9] It was specifically designed to target a key enzyme in fungi.[1][2][4][5][6][7][8][9]

Primary Activity and Mechanism of Action

Contrary to its name, the primary therapeutic activity of Antibacterial Agent 187 is antifungal.
[1][4][6][7][8] It exhibits potent activity against fungal pathogens, including strains that have
developed resistance to common antifungal drugs like fluconazole.[1][2][4][6][7][8]

The mechanism of action involves the specific targeting and inhibition of yeast topoisomerase
IL[L]2]03][4115]16]171[8][9] Topoisomerase Il is a critical enzyme responsible for managing DNA
topology during replication, transcription, and chromosome segregation. By inhibiting this
enzyme, Antibacterial Agent 187 disrupts essential cellular processes, leading to fungal cell
death.
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Mechanism of Action for Antibacterial Agent 187.

Quantitative Data: Antifungal Activity

The efficacy of Antibacterial Agent 187 has been quantified through Minimum Inhibitory
Concentration (MIC) values, particularly against fluconazole-resistant fungal strains.

Compound Target Organism MIC (pug/mL) Reference
Antibacterial Agent Fluconazole-resistant

_ 32-64 [2]
187 (IKE7) fungi

Experimental Protocols
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Detailed experimental protocols for the synthesis of Antibacterial Agent 187 and the specific
assays used to determine its MIC values are not publicly available within the reviewed
literature. These protocols are typically proprietary to the discovering and developing entities.
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General workflow for antibacterial agent development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12365231#antibacterial-agent-187-origin-and-
natural-source]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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